![molecular formula C25H23BrN2O6S B297121 2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide](/img/structure/B297121.png)
2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound belongs to the thiazolidinone family and has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of 2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide is not fully understood. However, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune responses and inflammation. It has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and anti-cancer effects. It has also been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been found to inhibit angiogenesis, the formation of new blood vessels, which is important in the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide in lab experiments is its potential therapeutic value in various diseases. Its anti-inflammatory and anti-cancer properties make it a promising candidate for drug development. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
The future directions for the research on 2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide include further studies on its mechanism of action and its potential therapeutic applications. It may also be useful to investigate its potential as a diagnostic tool for various diseases. Additionally, further research may be needed to optimize its solubility and bioavailability for use in drug development.
Synthesis Methods
The synthesis of 2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide involves the condensation of 5-(2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene)thiazolidine-2,4-dione with 4-ethoxyaniline in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting compound is then purified through column chromatography.
Scientific Research Applications
2-{5-[2-bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-ethoxyphenyl)acetamide has been used in various scientific research studies. It has been found to have anti-inflammatory and anti-cancer properties. It has also been used in the study of protein-protein interactions and as a potential therapeutic agent for neurodegenerative diseases.
Properties
Molecular Formula |
C25H23BrN2O6S |
---|---|
Molecular Weight |
559.4 g/mol |
IUPAC Name |
2-[(5E)-5-[(2-bromo-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C25H23BrN2O6S/c1-4-11-34-21-14-19(26)16(12-20(21)33-6-3)13-22-24(30)28(25(31)35-22)15-23(29)27-17-7-9-18(10-8-17)32-5-2/h1,7-10,12-14H,5-6,11,15H2,2-3H3,(H,27,29)/b22-13+ |
InChI Key |
SUQDMGIEXVPANA-LPYMAVHISA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3Br)OCC#C)OCC)/SC2=O |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3Br)OCC#C)OCC)SC2=O |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3Br)OCC#C)OCC)SC2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.